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Compound of Interest

Compound Name: 2-Amino-3,4-diethoxybenzoic acid

CAS No.: 61948-72-9

Cat. No.: B1280013

Get Quote

The utility of 2-Amino-3,4-diethoxybenzoic acid is dictated by its unique substitution pattern.

The molecule features a carboxylic acid, an ortho-amino group, and two adjacent ethoxy

ethers.

Causality of the Structure:

Electronic Enrichment: The two ethoxy groups exert a strong positive mesomeric (+M) effect,

donating electron density into the aromatic ring. This makes the ring highly nucleophilic but

also susceptible to oxidative degradation if handled improperly.

Intramolecular Hydrogen Bonding: The proximity of the ortho-amino group to the carboxylic

acid allows for intramolecular hydrogen bonding. This slightly suppresses the acidity of the

carboxyl proton (raising the pKa) and increases the molecule's lipophilicity compared to

unsubstituted analogs, aiding in cellular membrane permeability when integrated into final

drug scaffolds.
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To facilitate rapid comparison for formulation and synthetic planning, the core properties are

summarized below[2],[3].

Property Value / Specification

Chemical Name 2-Amino-3,4-diethoxybenzoic acid

CAS Registry Number 61948-72-9

Molecular Formula C11H15NO4

Molecular Weight 225.24 g/mol

Canonical SMILES CCOC1=C(C(=C(C=C1)C(=O)O)N)OCC

Physical State White to off-white crystalline powder

Industrial Purity ≥ 98.0% (Reagent/API Grade)

Solubility
Soluble in polar organic solvents (EtOH, DMF,

DMSO); slightly soluble in water.

Part 2: Strategic Synthesis & Mechanistic Causality
Synthesizing highly functionalized electron-rich aromatics requires strict control over reaction

conditions to prevent over-oxidation or unwanted electrophilic substitutions. The most reliable

route to 2-Amino-3,4-diethoxybenzoic acid involves a three-step sequence starting from 3,4-

diethoxybenzaldehyde.
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3,4-Diethoxybenzaldehyde

2-Nitro-3,4-diethoxybenzaldehyde

 HNO3 / AcOH
Electrophilic Aromatic Nitration

2-Nitro-3,4-diethoxybenzoic acid

 NaClO2 / NaH2PO4
Pinnick Oxidation

2-Amino-3,4-diethoxybenzoic acid

 H2 / Pd/C
Catalytic Hydrogenation
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Mechanistic synthesis pathway of 2-Amino-3,4-diethoxybenzoic acid.

Self-Validating Experimental Protocol
Step 1: Regioselective Nitration

Procedure: Dissolve 3,4-diethoxybenzaldehyde (1.0 eq) in glacial acetic acid. Cool the

reactor to 0°C. Add fuming HNO3 (1.1 eq) dropwise over 30 minutes, maintaining the internal

temperature below 5°C.

Causality: The diethoxy-substituted ring is highly activated. Glacial acetic acid is chosen as a

moderating solvent to temper the reactivity of HNO3. Strict temperature control (0–5°C) is

critical; exceeding this threshold leads to oxidative cleavage of the ethoxy groups and rapid

dinitration.
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Validation Checkpoint: The reaction mixture transitions to a deep yellow hue. TLC

(Hexane:EtOAc 7:3) will show the complete disappearance of the starting material and the

emergence of a new, more polar UV-active spot.

Step 2: Pinnick Oxidation

Procedure: Dissolve the isolated 2-nitro-3,4-diethoxybenzaldehyde in a mixture of tert-

butanol and water. Add 2-methyl-2-butene (5.0 eq) and NaH2PO4 (0.5 eq). Slowly add

NaClO2 (1.5 eq) in portions.

Causality: Strong oxidants (like KMnO4) would aggressively attack the electron-rich aromatic

ring. The Pinnick oxidation is exceptionally mild and chemoselective for aldehydes. 2-methyl-

2-butene is a mandatory additive; it acts as a scavenger for the hypochlorous acid (HOCl)

byproduct, preventing unwanted electrophilic chlorination of the aromatic ring. NaH2PO4

buffers the system to pH 4–5, the optimal range for generating the active oxidant, chlorous

acid.

Validation Checkpoint: HPLC monitoring will show the disappearance of the aldehyde peak.

Upon completion, acidifying the aqueous layer to pH 2 will trigger the immediate precipitation

of 2-nitro-3,4-diethoxybenzoic acid as a heavy solid, validating successful conversion.

Step 3: Catalytic Hydrogenation

Procedure: Dissolve the nitro-acid in anhydrous ethanol. Add 10% Pd/C catalyst (5% w/w).

Purge the vessel with N2, followed by H2. Stir vigorously under an H2 atmosphere (1 atm) at

room temperature for 4 hours.

Causality: Dissolving metal reductions (e.g., Fe/HCl or SnCl2) leave heavy metal residues

that are strictly prohibited in API manufacturing[4]. Pd/C with H2 is a clean, green alternative

that produces only water as a byproduct. It selectively reduces the nitro group without

reducing the aromatic ring or the carboxylic acid.

Validation Checkpoint: Hydrogen uptake will visibly cease. The solution will transition from a

vibrant yellow (characteristic of the nitro compound) to colorless. Filtration through Celite and

subsequent solvent evaporation yields the target 2-amino-3,4-diethoxybenzoic acid as a

white crystalline powder.
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Part 3: Applications in Drug Development &
Pharmacophore Assembly
In medicinal chemistry, 2-Amino-3,4-diethoxybenzoic acid is primarily utilized to construct

substituted benzamides. These structures are privileged scaffolds in neuropharmacology and

gastroenterology, frequently acting as 5-HT4 receptor agonists or D2 receptor antagonists

(e.g., prokinetic agents).

To integrate this building block into a final drug molecule, the carboxylic acid must be coupled

with an aliphatic diamine. Because the ortho-amino group sterically hinders the carboxylic acid,

highly efficient coupling reagents are required to drive the amidation.

2-Amino-3,4-diethoxybenzoic acid
(API Precursor)

Activated O-Acylisourea /
Imidazolide Intermediate

 Activation

Coupling Reagent
(CDI or EDCI/HOBt)

 

Substituted Benzamide API
(Target Pharmacophore)

 Amidation

Aliphatic Diamine
(Nucleophile)
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Pharmacophore assembly workflow for substituted benzamide APIs.

Coupling Causality: Using 1,1'-Carbonyldiimidazole (CDI) or EDCI/HOBt prevents the ortho-

amino group from interfering via self-condensation. The activation agent rapidly converts the

carboxylic acid into a highly reactive imidazolide or O-acylisourea intermediate. When the

target aliphatic diamine is introduced, it outcompetes any potential intramolecular side

reactions, yielding the final benzamide API with high atom economy and minimal epimerization

risks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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